Cas no 2764013-93-4 (5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid
• CAS No: 2764013-93-4
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 6080707
• PubChem ID: 165984297
• Update Time: 2025-08-04

5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343189
• 2764013-93-4
• 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H19N3O4/c1-3-8-21-14(20)16-6-4-11(5-7-16)17-10(2)12(9-15-17)13(18)19/h3,9,11H,1,4-8H2,2H3,(H,18,19)
• InChI Key： MLIDBQAPXYNUOA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(CC1)N1C(C)=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid

Introduction to 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid (CAS No. 2764013-93-4)

5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2764013-93-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its pyrazole and piperidine moieties, which are well-documented for their diverse biological activities. The presence of an acylated amine group and an ester moiety further enhances its potential as a pharmacophore, making it a subject of intense interest for drug discovery initiatives.

The structural framework of 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The piperidine ring, on the other hand, provides a favorable pharmacokinetic profile by enhancing solubility and metabolic stability. The ester group at the 4-position of the pyrazole ring and the acylated amine at the 1-position introduce additional reactivity, enabling further derivatization and optimization for specific therapeutic applications.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced efficacy and reduced side effects. 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid has emerged as a promising candidate in this endeavor due to its unique structural features. Studies have demonstrated its potential in modulating various biological pathways, particularly those involved in inflammation and immune response. The compound's ability to interact with multiple targets makes it an attractive scaffold for the development of next-generation therapeutics.

One of the most compelling aspects of 5-methyl-1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-4-carboxylic acid is its versatility in chemical modification. The presence of both an ester and an amide bond provides multiple sites for derivatization, allowing researchers to fine-tune its pharmacological properties. For instance, modifications at the propenyl ether group could alter the compound's solubility and bioavailability, while changes at the acylated amine could enhance binding affinity to biological targets. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop tailored therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 5-methyl-1-{1-[(propenyl-oxy)carbonyl]piperidin]-4-(pyrazolamido)} derivatives. Molecular docking studies have revealed that this compound exhibits potent binding interactions with enzymes and receptors implicated in inflammatory diseases. Specifically, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, preliminary in vitro assays suggest that it may modulate immune cell signaling pathways, making it a candidate for treating autoimmune disorders.

The synthesis of 5-methyl-l-(propenoxycarbonylpiperidin)-4-(pyrazolamido)} represents another area of active investigation. Researchers have developed efficient synthetic routes that leverage modern methodologies such as transition metal-catalyzed cross-coupling reactions and enzymatic catalysis. These approaches not only improve yield but also minimize unwanted byproducts, ensuring a cleaner and more sustainable production process. The ability to synthesize this compound efficiently is crucial for advancing preclinical studies and ultimately bringing it closer to clinical application.

As interest in biologics grows alongside small molecule therapeutics, 5-methyl-l-(propenoxycarbonylpiperidin)-4-(pyrazolamido)} serves as a bridge between these two modalities. Its ability to modulate protein-protein interactions makes it a potential candidate for developing bispecific or trispecific antibodies that require small molecule scaffolds for stabilization or targeting. This interdisciplinary approach holds promise for treating complex diseases that involve multiple pathological pathways.

The pharmacokinetic profile of 5-methyl-l-(propenoxycarbonylpiperidin)-4-(pyrazolamido)} is another critical factor influencing its therapeutic potential. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics are essential for ensuring consistent drug levels in the bloodstream and minimizing off-target effects. Further studies are needed to optimize dosing regimens and delivery formulations based on these findings.

In conclusion,5-methyl-l-(propenoxycarbonylpiperidin)-4-(pyrazolamido)} (CAS No. 2764013 - 93 - 4) represents a compelling example of how structural innovation can lead to novel therapeutic agents with significant clinical implications. Its unique combination of pharmacological properties makes it a versatile scaffold for drug development across multiple therapeutic areas including inflammation immunology cancer treatment etc.. With ongoing research efforts focused on refining its chemical structure optimizing synthesis methods exploring new applications this compound continues to be a cornerstone in modern medicinal chemistry.